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Compound of Interest

Compound Name: 3,4-Dimethylhexanal

Cat. No.: B14678340 Get Quote

An In-Depth Technical Guide to 3,4-
Dimethylhexanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dimethylhexanal, including its

chemical properties, synthesis, analytical methods, and toxicological profile based on current

scientific understanding. While direct experimental data for this compound is limited, this guide

draws upon information from structurally related analogs to provide valuable insights for

research and development.

Chemical and Physical Properties
3,4-Dimethylhexanal is an organic compound with the molecular formula C₈H₁₆O.[1][2] Its

chemical structure consists of a hexanal backbone with two methyl groups at the 3 and 4

positions. A summary of its key properties is presented in the table below.
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Property Value Reference

CAS Number 27608-05-5 [1][2]

Molecular Weight 128.21 g/mol [1][2]

Molecular Formula C₈H₁₆O [1][2]

IUPAC Name 3,4-dimethylhexanal [2]

Canonical SMILES CCC(C)C(C)CC=O [1][2]

InChI
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Synthesis of 3,4-Dimethylhexanal
A potential synthetic route to 3,4-Dimethylhexanal involves the hydroboration-oxidation of 3,4-

dimethyl-1-hexene. This two-step process is a common method for the anti-Markovnikov

addition of water across a double bond, yielding an aldehyde.

Experimental Protocol: Synthesis of 3,4-Dimethylhexanal from 3,4-Dimethyl-1-hexene

Hydroboration:

To a solution of 3,4-dimethyl-1-hexene in an anhydrous ether solvent (e.g.,

tetrahydrofuran), a solution of borane-tetrahydrofuran complex (BH₃-THF) is added

dropwise at 0°C under an inert atmosphere (e.g., nitrogen or argon).

The reaction mixture is then allowed to warm to room temperature and stirred for a

specified period to ensure the complete formation of the trialkylborane intermediate.

Oxidation:

The reaction mixture is cooled again to 0°C.
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A solution of sodium hydroxide is added, followed by the slow, dropwise addition of

hydrogen peroxide (30% aqueous solution).

The mixture is stirred at room temperature for several hours.

The organic layer is then separated, washed with brine, dried over an anhydrous salt (e.g.,

magnesium sulfate), and the solvent is removed under reduced pressure to yield the crude

3,4-Dimethylhexanal.

Further purification can be achieved through distillation.

Logical Relationship of the Synthesis
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3,4-Dimethyl-1-hexene Intermediate

1. Hydroboration

BH3-THFH2O2, NaOH

3,4-Dimethylhexanal

2. Oxidation

3,4-Dimethylhexanal

Metabolic Activation (potential)

Reactive Metabolite

Pyrrole Adduct Formation

Protein Amine Groups
(e.g., on Neurofilaments)

Protein Cross-linking

Axonal Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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